Cas no 1785080-02-5 (1-(2-fluoroethyl)cyclopropanamine)

• Product Name: 1-(2-fluoroethyl)cyclopropanamine
• CAS No: 1785080-02-5
• MF: C₅H₁₀FN
• MW: 103.138004779816
• CID: 5869780
• PubChem ID: 84762023
• Update Time: 2025-05-24

1-(2-fluoroethyl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoroethyl)cyclopropanamine
• 1-(2-fluoroethyl)cyclopropan-1-amine
• Cyclopropanamine, 1-(2-fluoroethyl)-
• 1785080-02-5
• EN300-1865544

• Inchi： 1S/C5H10FN/c6-4-3-5(7)1-2-5/h1-4,7H2
• InChI Key： QOSCYLKLGPHMNI-UHFFFAOYSA-N
• SMILES： C1(CCF)(N)CC1

Computed Properties

• Exact Mass: 103.079727485g/mol
• Monoisotopic Mass: 103.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 68.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.008±0.06 g/cm3(Predicted)
• Boiling Point: 111.5±5.0 °C(Predicted)
• pka: 7.96±0.20(Predicted)

Additional information on 1-(2-fluoroethyl)cyclopropanamine

Comprehensive Overview of 1-(2-fluoroethyl)cyclopropanamine (CAS No. 1785080-02-5): Properties, Applications, and Research Insights

1-(2-fluoroethyl)cyclopropanamine (CAS No. 1785080-02-5) is a fluorinated cyclopropylamine derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's cyclopropane ring and fluoroethyl moiety contribute to its metabolic stability and bioavailability, making it a promising candidate for drug discovery. Researchers are particularly interested in its potential as a bioisostere for optimizing lead compounds in CNS-targeted therapies.

Recent studies highlight the growing demand for fluorinated building blocks like 1-(2-fluoroethyl)cyclopropanamine in medicinal chemistry. The introduction of fluorine atoms often enhances membrane permeability and binding affinity, addressing common challenges in small molecule drug development. With the pharmaceutical industry's focus on precision medicine and targeted therapies, this compound's role in structure-activity relationship (SAR) studies has become increasingly valuable.

The synthesis of CAS 1785080-02-5 typically involves cyclopropanation reactions followed by fluoroethylation, with researchers continuously optimizing routes for better atom economy and green chemistry compliance. Analytical characterization using NMR spectroscopy (particularly ¹⁹F-NMR) and mass spectrometry confirms the compound's high purity, essential for high-throughput screening applications. Stability studies under various pH conditions demonstrate its suitability for formulation development.

Beyond pharmaceuticals, 1-(2-fluoroethyl)cyclopropanamine shows potential in material science as a precursor for fluoropolymers with specialized dielectric properties. The compound's rigid cyclopropane structure contributes to thermal stability, while the polar fluorine atom enables tunable surface characteristics. These properties align with industry needs for advanced electronic materials and coatings technology.

From a market perspective, the global demand for fluorinated fine chemicals is projected to grow at 6.2% CAGR (2023-2030), driven by drug discovery pipelines and specialty materials. CAS 1785080-02-5 represents a niche but expanding segment, with custom synthesis providers offering GMP-grade batches for preclinical studies. Regulatory considerations emphasize thorough ADME profiling and toxicological screening during development phases.

Ongoing research explores 1-(2-fluoroethyl)cyclopropanamine's potential in enzyme inhibition and receptor modulation, particularly for neurological targets. The compound's conformational restriction from the cyclopropane ring may provide selectivity advantages over flexible analogs. Computational chemistry studies utilizing molecular docking and QSAR models help predict its interactions with biological targets, reducing drug development timelines.

Quality control protocols for 1785080-02-5 emphasize chiral purity assessment when applicable, as stereochemistry significantly impacts biological activity. Advanced separation techniques like chiral HPLC and SFC ensure precise characterization. Storage recommendations typically suggest argon atmosphere protection at -20°C to maintain stability of the amine functionality and fluorine-carbon bond integrity.

The scientific literature reveals increasing patent activity surrounding fluorocyclopropylamine derivatives, with 1-(2-fluoroethyl)cyclopropanamine appearing in claims for kinase inhibitors and neurotransmitter modulators. This reflects the compound's versatility in addressing undruggable targets through strategic molecular design. Collaborative research between academia and industry continues to uncover novel applications for this privileged structure in life sciences.